Cas no 102994-04-7 (1H-1,2,4-Triazole,1-[bis(4-chlorophenyl)methyl]-)

• Product Name: 1H-1,2,4-Triazole,1-[bis(4-chlorophenyl)methyl]-
• CAS No: 102994-04-7
• MF: C₁₅H₁₁Cl₂N₃
• MW: 304.173940896988
• CID: 125380
• PubChem ID: 4207739
• Update Time: 2025-04-18

1H-1,2,4-Triazole,1-[bis(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,1-[bis(4-chlorophenyl)methyl]-
• 1,4'-DICHLOROBENZYL-1,2,4-TRIAZOLE
• 1-[bis(4-chlorophenyl)methyl]-1,2,4-triazole
• 1,4'-Dihlorobenzhydryl-1,2,4-triazole
• 1-[di(4-chlorophenyl)methyl]-1H-1,2,4-triazole
• 1-<bis(4-chlorophenyl)methyl>-1H-1,2,4-triazole
• AKOS015961626
• FT-0642512
• AC-14368
• 1-(Bis(4-chlorophenyl)methyl)-1H-1,2,4-triazole
• CHEMBL341386
• DTXSID50400854
• J-000853
• 1-[Bis-(4-chloro-phenyl)-methyl]-1H-[1,2,4]triazole
• BDBM50014780
• 102994-04-7

• Inchi： 1S/C15H11Cl2N3/c16-13-5-1-11(2-6-13)15(20-10-18-9-19-20)12-3-7-14(17)8-4-12/h1-10,15H
• InChI Key： UZDYDLXXMIVUMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)Cl)N1C=NC=N1

Computed Properties

• Exact Mass: 303.03300
• Monoisotopic Mass: 303.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7A^2
• XLogP3: 4.5

Experimental Properties

• Density: 1.33
• Boiling Point: 480.1°C at 760 mmHg
• Flash Point: 244.2°C
• Refractive Index: 1.653
• PSA: 30.71000
• LogP: 4.22260